Cas no 522597-60-0 (<br>4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole -3-thiol)

• Product Name: <br>4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole -3-thiol
• CAS No: 522597-60-0
• MF: C₁₄H₁₇N₃S₂
• MW: 291.434880018234
• MDL: MFCD03423447
• CID: 3111608
• PubChem ID: 3422428
• Update Time: 2025-08-02

<br>4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole -3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole -3-thiol
• Q27182824
• 4-allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl hydrosulfide
• 3-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• CHEBI:105129
• 5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• cid_3422428
• 4-allyl-3-(6-methyl-4,5,6,7-tetrahydrobenzothiophen-3-yl)-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-(6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• CS-0319913
• BBL017630
• ALBB-003198
• 4-allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol
• AKOS017258779
• H22625
• SMR000228157
• CHEMBL1385686
• BDBM114068
• 5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4-(prop-2-en-1-yl)-2H-1,2,4-triazole-3-thione
• MFCD03423447
• AKOS003289669
• STK465234
• VS-06346
• 522597-60-0
• MLS000700437
• AK-968/41923654
• HMS2570G13

• MDL： MFCD03423447
• Inchi： 1S/C14H17N3S2/c1-3-6-17-13(15-16-14(17)18)11-8-19-12-7-9(2)4-5-10(11)12/h3,8-9H,1,4-7H2,2H3,(H,16,18)
• InChI Key： AMDCSXGQMORJKP-UHFFFAOYSA-N
• SMILES： S1C=C(C2=NNC(N2CC=C)=S)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 291.08638990Da
• Monoisotopic Mass: 291.08638990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88Ų

Additional information on <br>4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole -3-thiol

Recent Advances in the Study of 4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS: 522597-60-0)

The compound 4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS: 522597-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structure, which combines a benzothiophene core with a triazole-thiol moiety, offers multiple sites for chemical modification, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized derivatives of this compound to investigate its efficacy against various biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases.

One of the most promising areas of research involves the compound's potential as an inhibitor of key enzymes in metabolic pathways. Preliminary in vitro studies have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its utility in the treatment of inflammatory conditions. Additionally, molecular docking studies have provided insights into the compound's binding interactions with these enzymes, offering a foundation for further structure-activity relationship (SAR) studies.

In the context of anticancer research, 4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol has shown selective cytotoxicity against certain cancer cell lines. Mechanistic studies indicate that the compound induces apoptosis through the activation of intrinsic pathways, including the upregulation of pro-apoptotic proteins and the disruption of mitochondrial membrane potential. These findings underscore its potential as a lead compound for the development of targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on the synthesis of prodrugs and nanoformulations to enhance its bioavailability and therapeutic index. For instance, encapsulation within polymeric nanoparticles has been explored as a strategy to improve its delivery to target tissues while minimizing off-target effects.

In conclusion, 4-Allyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol represents a promising candidate for further drug development. Its multifaceted biological activities, combined with its modifiable chemical structure, position it as a valuable tool for addressing unmet medical needs. Future research should focus on advancing its preclinical development, including detailed toxicological assessments and in vivo efficacy studies, to translate these findings into clinical applications.